Cas no 1664-57-9 (3-(3-Nitrophenyl)propionic acid)

• Product Name: 3-(3-Nitrophenyl)propionic acid
• CAS No: 1664-57-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD01310835
• CID: 41757
• PubChem ID: 2760224
• Update Time: 2025-11-02

3-(3-Nitrophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitrophenyl)propionic acid
• 3-(3-Nitrophenyl)propanoic acid
• 3-(3-Nitropenyl)propionic acid
• 3-Nitrohydrocinnamic Acid
• m-Nitrohydrocinnamic acid
• 3-Nitro-benzenepropanoic acid
• 3-(3-Nitrophenyl)propionic acid ,98%
• 3-(3-Nitrophenyl)propionic Acid, 97+%
• Benzenepropanoic acid, 3-nitro-
• 3-(3-Nitrophenyl)propionicacid
• m-Nitrohydrozimtsaure
• zlchem 514
• nitrophenylpropionic acid
• 3-nitro dihydrocinnamic acid
• KSC174G5H
• Jsp003352
• ZLC0379
• ZOANOABZUNJOJT-UHFFFAOYSA-N
• 3-(3-nitro-phenyl)-propionic acid
• 3-nitro-3-phenylpropanoic acid
• AKOS005217765
• DTXSID00375063
• A810739
• EN300-104989
• AE-562/43460510
• NITROPHENYLPROPIONICACID
• FT-0633744
• N0960
• SCHEMBL81066
• CS-W019004
• MFCD01310835
• AM20060913
• Z426022014
• SY016825
• 1664-57-9
• AC-7940
• DS-12447
• propanoic acid, 3-(3-nitrophenyl)-
• DB-021635
• DTXCID20326092
• 673-712-8

• MDL： MFCD01310835
• Inchi： 1S/C9H9NO4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-3,6H,4-5H2,(H,11,12)
• InChI Key： ZOANOABZUNJOJT-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.343
• Melting Point: 117.0 to 121.0 deg-C
• Boiling Point: 379.4°C at 760 mmHg
• Flash Point: 168.9℃
• Refractive Index: 1.583
• PSA: 83.12000
• LogP: 2.13520

3-(3-Nitrophenyl)propionic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• HazardClass：CORROSIVE
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-Nitrophenyl)propionic acid

Comprehensive Overview of 3-(3-Nitrophenyl)propionic acid (CAS No. 1664-57-9): Properties, Applications, and Market Insights

3-(3-Nitrophenyl)propionic acid (CAS No. 1664-57-9) is an organic compound widely used in pharmaceutical and chemical research. This aromatic carboxylic acid features a nitrophenyl group attached to a propionic acid backbone, making it valuable for synthesizing various derivatives. Researchers frequently search for "3-(3-Nitrophenyl)propionic acid synthesis" or "CAS 1664-57-9 applications," reflecting its importance in modern chemistry.

The compound exhibits unique physicochemical properties, including a molecular weight of 195.17 g/mol and a melting point range of 120-124°C. Its nitro group contributes to electron-withdrawing characteristics, influencing reactivity in organic transformations. Recent studies highlight its role in developing fluorescence probes, a trending topic in biochemical research. The growing interest in "nitrophenyl derivatives in drug discovery" aligns with current pharmaceutical industry demands.

In pharmaceutical applications, 3-(3-Nitrophenyl)propionic acid serves as a key intermediate for non-steroidal anti-inflammatory drugs (NSAIDs) development. Its structural features enable modifications that enhance drug bioavailability, addressing common search queries like "improving drug solubility with aromatic acids." The compound's electron-deficient aromatic ring makes it particularly useful in designing enzyme inhibitors, a hot topic in precision medicine research.

The material science field utilizes this compound for creating advanced polymers with specific optical properties. Recent patent literature reveals innovative applications in organic electronics, responding to searches for "nitrophenyl compounds in OLEDs." Its ability to form stable complexes with metals has sparked interest in catalysis research, particularly in sustainable chemistry initiatives.

Market analysis shows steady demand for CAS 1664-57-9, driven by pharmaceutical R&D and specialty chemical production. Suppliers frequently field queries about "3-Nitrophenylpropionic acid purity standards" and "bulk pricing for research chemicals." The compound's regioselective reactivity makes it valuable for creating targeted molecular structures, especially in bioconjugation chemistry applications.

Environmental considerations regarding aromatic nitro compounds have led to improved synthetic protocols for 3-(3-Nitrophenyl)propionic acid. Modern green chemistry approaches address search trends like "sustainable synthesis of nitrophenyl derivatives." The compound's stability under various conditions makes it suitable for long-term storage, a practical concern for many researchers.

Analytical characterization of 1664-57-9 typically involves HPLC analysis and spectroscopic techniques, reflecting common laboratory questions about "nitrophenyl compound identification methods." The distinct UV-Vis absorption profile of this compound facilitates its detection in complex mixtures, important for quality control in manufacturing processes.

Emerging applications in agrochemical research have expanded the utility of 3-(3-Nitrophenyl)propionic acid. Its derivatives show promise as plant growth regulators, connecting to popular searches about "nitroaromatic compounds in agriculture." The compound's structure-activity relationships continue to be explored in various biological contexts, maintaining its relevance in contemporary research.

Handling and storage recommendations for CAS 1664-57-9 emphasize protection from light exposure and moisture, addressing practical queries from laboratory personnel. The compound's crystalline form at room temperature facilitates accurate weighing and handling, important for reproducible research outcomes.

Future research directions for 3-(3-Nitrophenyl)propionic acid include exploration in material science and medicinal chemistry, aligning with industry trends toward multifunctional compounds. The continued interest in "nitrophenyl building blocks" ensures this compound remains a valuable tool for chemical innovation across multiple disciplines.